molecular formula C17H21N9O2 B2699503 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide CAS No. 1448077-86-8

1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide

Cat. No. B2699503
CAS RN: 1448077-86-8
M. Wt: 383.416
InChI Key: DEKWMHFFYMQADU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H21N9O2 and its molecular weight is 383.416. The purity is usually 95%.
BenchChem offers high-quality 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compounds

  • Research on related compounds indicates that 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide is involved in chemical synthesis processes, specifically in the creation of heterocyclic compounds. This is seen in studies where similar compounds have been synthesized, such as ethyl 1H-1,2,4-triazolo[4,3-a]perimidine-3-carboxylate and 3-methyl-1,2,4-triazino[4,3-a]perimidin-4(1H)-one (Liu & Chen, 1985) and α-(N)-azine-carboxaldehydes as precursors of 1,2,3-triazolo (1,5) azines (Maury et al., 2010).

Antimicrobial Applications

  • The compound's structure suggests potential use in antimicrobial applications. This is supported by research on thienopyrimidine derivatives and [1,2,4]Triazolo[4,3-c]thieno[3,2-e]pyrimidine derivatives showing antimicrobial activity (Bhuiyan et al., 2006).

Potential in Medicinal Chemistry

  • The structural characteristics of 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide suggest its potential relevance in medicinal chemistry. Similar compounds, like 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, have been evaluated as mediator release inhibitors and potential antiasthma agents (Medwid et al., 1990). Additionally, certain 1,2,4-triazolol[1,5-alpha]pyrimidines have been explored for their antihypertensive activity (Bayomi et al., 1999).

Anticancer Potential

  • Compounds with similar structures have shown promise in anticancer research. N-arylpyrazole-containing enaminones and their derivatives have been synthesized and screened for antitumor and antimicrobial activities, indicating a potential research avenue for the compound (Riyadh, 2011).

Antibacterial Properties

  • Research on compounds with similar structural components has demonstrated antibacterial properties, suggesting that 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide may also possess such properties. This includes studies on pyrano[2,3-d]pyrimidine and pyrano[3,2-e][1,2,4]triazolo[2,3-c]pyrimidine derivatives (El-Agrody et al., 2000).

properties

IUPAC Name

1-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)-N-[3-(6-oxopyridazin-1-yl)propyl]azetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21N9O2/c1-2-25-16-14(22-23-25)15(19-11-20-16)24-9-12(10-24)17(28)18-6-4-8-26-13(27)5-3-7-21-26/h3,5,7,11-12H,2,4,6,8-10H2,1H3,(H,18,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEKWMHFFYMQADU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C(=NC=N2)N3CC(C3)C(=O)NCCCN4C(=O)C=CC=N4)N=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21N9O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.